Cas no 98169-56-3 ((R)-2-Thioxothiazolidine-4-carboxylic Acid)

• Product Name: (R)-2-Thioxothiazolidine-4-carboxylic Acid
• CAS No: 98169-56-3
• MF: C₄H₅NO₂S₂
• MW: 163.21799826622
• MDL: MFCD00074854
• CID: 809883
• PubChem ID: 24856541
• Update Time: 2025-08-05

(R)-2-Thioxothiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-thioxo-, (4R)-
• (4R)-(-)-2-THIOXO-4-THIAZOLIDINECARBOXYLIC ACID
• (4R)-2-sulfanylidene-1,3-thiazolidine-4-carboxylic acid
• (4R)-2-Thioxo-1,3-thiazolidine-4-carboxylic acid
• (4R)-2-Thioxo-4-thiazolidinecarboxylic Acid
• (R)-2-Thioxothiazolidine-4-carboxylic Acid
• (4R)-(?)-2-Thioxo-4-thiazolidinecarboxylic acid
• 5-carboxythiazolidine-2-thione
• Raphanusamic acid
• (4R)-()-2-Thioxo-4-thiazolidinecarboxylic acid
• 2-Thiothiazolidine-4-carboxylic acid
• (R)-(-)-2-Thioxo-4-thiazolidinecarboxylic acid
• 4596AF
• (4R)-5-carboxythiazolidin
• (R)-2-Thioxothiazolidine-4-carboxylicacid
• (r)thiazolidine-2-thione-4-carboxylic acid
• A916396
• (4R)-2-sulfanyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• SCHEMBL1149837
• (4R)-(-)-2-Thioxo-4-thiazolidinecarboxylic acid, 99%
• (4R)-(-)-2-thioxothiazolidine-4-carboxylic acid
• 98169-56-3
• CHEBI:136957
• DTXSID00243495
• AKOS015893999
• TS-00120
• (4R)-5-carboxythiazolidine-2-thione
• SQUOCHQOQMZGQP-REOHCLBHSA-N
• DB-223116

• MDL： MFCD00074854
• Inchi： 1S/C4H5NO2S2/c6-3(7)2-1-9-4(8)5-2/h2H,1H2,(H,5,8)(H,6,7)/t2-/m0/s1
• InChI Key： SQUOCHQOQMZGQP-REOHCLBHSA-N
• SMILES： S1C(N[C@H](C(=O)O)C1)=S

Computed Properties

• Exact Mass: 162.97600
• Monoisotopic Mass: 162.97617075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 107
• Molecular Weight: 163.2

Experimental Properties

• Color/Form: powder
• Density: 1.65
• Melting Point: 179-181 °C (lit.)
• Boiling Point: 359.4°Cat760mmHg
• Flash Point: 171.1°C
• Solubility: Aqueous Acid (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 106.72000
• LogP: 0.38970
• Optical Activity: [α]29/D −86°, c = 2.5 in 0.5 M HCl
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(R)-2-Thioxothiazolidine-4-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on (R)-2-Thioxothiazolidine-4-carboxylic Acid

(R)-2-Thioxothiazolidine-4-carboxylic Acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 98169-56-3, known as (R)-2-Thioxothiazolidine-4-carboxylic Acid, represents a fascinating molecule in the realm of chemical biology. This thioxothiazolidine derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The stereochemical configuration at the chiral center, specifically the (R) configuration, plays a pivotal role in determining its biological activity and interaction with biological targets.

Thioxothiazolidines are a class of heterocyclic compounds that have been studied for their diverse pharmacological properties. The presence of both sulfur and nitrogen atoms in the ring system imparts distinctive electronic and steric characteristics, making these molecules attractive for designing novel therapeutic agents. In particular, (R)-2-Thioxothiazolidine-4-carboxylic Acid has been explored for its potential role in modulating enzyme activity and cellular processes. Recent studies have highlighted its significance in the development of inhibitors targeting various metabolic pathways.

One of the most compelling aspects of (R)-2-Thioxothiazolidine-4-carboxylic Acid is its ability to serve as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in creating inhibitors for enzymes involved in inflammation and oxidative stress, which are critical factors in numerous diseases.

The (R) configuration of this compound is particularly noteworthy, as enantiomeric purity significantly influences biological activity. The (R)-isomer has been found to exhibit distinct pharmacological profiles compared to its (S)-counterpart, underscoring the importance of stereochemistry in drug design. This has led to increased interest in developing chiral resolution techniques to isolate and purify enantiomerically pure forms of (R)-2-Thioxothiazolidine-4-carboxylic Acid.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (R)-2-Thioxothiazolidine-4-carboxylic Acid and biological targets. These computational approaches have not only helped in predicting binding affinities but also in designing optimized analogs with improved pharmacokinetic properties. Such methodologies are essential for accelerating the drug discovery process and bringing new therapeutic options to patients more rapidly.

The compound's potential extends beyond traditional pharmaceutical applications. It has also been explored as a tool compound in biochemical research, particularly for studying enzyme mechanisms and substrate recognition. The thioxothiazolidine core provides a versatile scaffold that can be modified to probe specific biological pathways. This has opened up new avenues for understanding disease mechanisms at a molecular level.

Moreover, the synthesis of (R)-2-Thioxothiazolidine-4-carboxylic Acid has been optimized through various synthetic strategies, including asymmetric synthesis and catalytic methods. These advancements have not only improved yield but also reduced costs, making it more accessible for industrial applications. The development of efficient synthetic routes is crucial for scaling up production and ensuring the availability of this compound for further research and development.

The chemical properties of (R)-2-Thioxothiazolidine-4-carboxylic Acid, such as solubility, stability, and reactivity, have been thoroughly characterized. These properties are essential for determining its suitability for various applications, including formulation development and preclinical studies. Understanding these characteristics helps researchers design experiments that maximize the compound's potential while minimizing any limitations.

In conclusion, (R)-2-Thioxothiazolidine-4-carboxylic Acid (CAS no 98169-56-3) is a multifaceted compound with significant implications in chemical biology and drug development. Its unique structural features, stereochemical configuration, and potential applications make it a valuable asset in modern pharmaceutical research. As our understanding of its properties continues to evolve, so too will its role in advancing therapeutic strategies across multiple disease areas.